Cas no 59042-86-3 (2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI))
59042-86-3 structure
Product Name:2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI)
CAS No:59042-86-3
MF:C7H12N2O2
MW:156.182381629944
CID:949604
PubChem ID:21676830
Update Time:2025-04-19
2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI)
- DB-223056
- (3S,6s)-1,3,6-trimethyl-2,5-piperazinedione
- 59042-86-3
- SCHEMBL22702326
-
- Inchi: 1S/C7H12N2O2/c1-4-7(11)9(3)5(2)6(10)8-4/h4-5H,1-3H3,(H,8,10)
- InChI Key: LAFVTZVRNASYMJ-UHFFFAOYSA-N
- SMILES: CC1C(=O)N(C)C(C)C(=O)N1
Computed Properties
- Exact Mass: 156.089877630g/mol
- Monoisotopic Mass: 156.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 49.4Ų
2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI) Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
59042-86-3 (2,5-Piperazinedione,1,3,6-trimethyl-,(3S-cis)-(9CI)) Related Products
- 4526-77-6(Cyclo(L-Ala-L-Gly))
- 65493-55-2(4-propanoylpiperazin-2-one)
- 5845-61-4((3S,6S)-3,6-dimethylpiperazine-2,5-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent